BENGHE Foundational & Exploratory

Check Availability & Pricing

safety data sheet SDS for 4-Chloro-3-
methylphenyl acetate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 4-Chloro-3-methylphenyl acetate
Cat. No.: B7882369
Get Quote

Technical Monograph: Safety, Handling, and Application of 4-Chloro-3-methylphenyl Acetate

Executive Summary & Chemical Identity

4-Chloro-3-methylphenyl acetate (CAS 54963-43-8) is a specialized ester derivative of the
biocide 4-chloro-3-methylphenol (PCMC). In drug discovery and agrochemical synthesis, it
serves as a lipophilic "masked" phenol or a specific structural motif for arylation reactions.

Unlike its parent compound, which is a corrosive solid, the acetate ester typically presents as a
liquid or low-melting solid with altered solubility and reactivity profiles. This guide synthesizes
known data with structural activity relationship (SAR) logic to establish a robust safety and
handling protocol.

Table 1: Physicochemical Constants
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Property Value Notes

CAS Number 54963-43-8 Verified Registry
4-Chloro-3-methylphenyl

IUPAC Name ( yipheny)
acetate
Acetic acid 4-chloro-3-

Synonyms methylphenyl ester; 4-Chloro-

m-cresyl acetate

Molecular Formula

CoHoCIO2

Molecular Weight

184.62 g/mol

Physical State

Colorless to pale yellow liquid

May crystallize at low temps
(<10°C)

Density 1.18 + 0.05 g/cm3 Predicted
- ) Extrapolated from parent
Boiling Point ~245-250 °C (at 760 mmHQ)
phenol (235°C)
N Immiscible in water; Soluble in )
Solubility Hydrolyzes slowly in water

DCM, EtOAc, DMSO

Partition Coeff.

LogP ~ 2.7-3.1

Lipophilic

Hazard Identification & Toxicology (Derived GHS)

Note: While specific toxicological data for this ester is limited, scientific integrity dictates a

"Read-Across" approach from the parent compound, 4-Chloro-3-methylphenol (CAS 59-50-7),

assuming metabolic hydrolysis.

Core Hazards

» Skin & Eye Irritation: Unlike the corrosive parent phenol, the ester is likely a Category 2

Irritant. However, upon contact with mucosal membranes or prolonged skin exposure,

hydrolysis releases the corrosive phenol, leading to delayed chemical burns.
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o Skin Sensitization: High probability of Category 1 (H317). The chlorocresol moiety is a known
sensitizer.

e Aguatic Toxicity:Category 1 (H400). Halogenated phenols are highly toxic to aquatic life; the
ester functions as a pro-toxicant in agueous environments.

GHS Label Elements (Recommended)

» Signal Word:WARNING

e Hazard Statements:

o

H315: Causes skin irritation.[1][2][3][4]

[¢]

H319: Causes serious eye irritation.[1][4]

[¢]

H317: May cause an allergic skin reaction.[3]

H410: Very toxic to aquatic life with long-lasting effects.

[e]

Experimental Workflow: Synthesis & Validation

To ensure the integrity of this compound in a research setting, it is often synthesized in situ or
purified from commercial stocks. The following protocol includes self-validating control points to

ensure purity and safety.

Objective: Acetylation of 4-chloro-3-methylphenol to mask the phenolic hydroxyl group.

Protocol: Base-Catalyzed Acetylation

e Setup: Flame-dry a 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar
and a nitrogen inlet.

e Reagents:
o 4-Chloro-3-methylphenol (1.0 eq, 14.2 g)

o Dichloromethane (DCM) (50 mL, anhydrous)
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o Triethylamine (TEA) (1.2 eq, 16.7 mL)

o Acetic Anhydride (1.1 eq, 10.4 mL) or Acetyl Chloride (1.1 eq).

e Reaction:

o

Dissolve phenol in DCM under

[¢]

Cool to 0°C (ice bath).

o

Add TEA slowly (exothermic).

[e]

Add Acetic Anhydride dropwise over 15 minutes.

o

Causality: Slow addition prevents thermal runaway and minimizes byproduct formation.
e Monitoring (Validation Point):
o Warm to Room Temperature (RT) and stir for 2 hours.

o TLC Check: (20% EtOAc/Hexane). The starting material (Phenol, Rf ~0.4) must disappear;
the product (Ester, Rf ~0.7) should be the dominant spot. Stain with KMnO4 or UV.

o Workup:
o Quench with 1M HCI (removes excess amine).
o Wash organic layer with Sat. NaHCOs (removes acetic acid).
o Dry over MgSOeu, filter, and concentrate.

Visualizing the Safety & Reactivity Logic

The following diagrams illustrate the synthesis pathway and the biological/environmental
hydrolysis risk.

Figure 1: Synthesis & Reactivity Workflow
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Caption: Chemical lifecycle showing synthesis from the toxic phenol and the potential for
reversion via hydrolysis.[5][6][7]1[8][9][10][3][11][12][13]

Figure 2: Safe Handling Decision Tree

Handling 4-Chloro-3-methylphenyl Acetate

Check Physical State
(Liquid vs Solid)

l

Check Odor
(Phenolic smell?)

Mild/Ester smell \ Strong Phenolic smell

Proceed with Standard PPE STOP: Hydrolysis Detected

(Nitrile Gloves, Goggles) Treat as Corrosive Phenol

Click to download full resolution via product page

Caption: Operational check to detect compound degradation before handling.

Storage & Emergency Response
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Storage Protocol

o Conditions: Store at 2—8°C (Refrigerator). Keep container tightly sealed under inert gas
(Argon/Nitrogen) if possible.

e Incompatibility: Avoid strong oxidizers and strong bases (which catalyze hydrolysis).

» Self-Validating Check: Before use, smell the container (waft method). A sharp, medicinal
smell indicates the presence of free 4-chloro-3-methylphenol (degradation), requiring re-
purification.

Emergency Procedures

o Skin Contact: Wash immediately with soap and water.[3][14] Do not use ethanol, as it may
increase skin absorption of the lipophilic ester.

o Eye Contact: Rinse cautiously for 15 minutes. Remove contact lenses.[1][2][3][11]
o Spill: Absorb with sand or vermiculite. Do not wash into drains (Aquatic Hazard).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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